Cas no 1822638-32-3 (2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE)

• Product Name: 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE
• CAS No: 1822638-32-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 4621247
• PubChem ID: 130035269
• Update Time: 2025-06-08

2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bifuran]-2(3H,3'H)-carboxaldehyde, tetrahydro-
• 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE

• Inchi： 1S/C9H14O3/c10-7-9(4-2-6-12-9)8-3-1-5-11-8/h7-8H,1-6H2
• InChI Key： LZYPCMDLBWCMJM-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C1CCCO1

Additional information on 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE

Introduction to 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE (CAS No. 1822638-32-3) and Its Emerging Applications in Chemical Biology

2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE, identified by the chemical abstracts service number 1822638-32-3, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular framework and potential biological activities. The compound belongs to the class of oxolane derivatives, which are known for their versatility in medicinal chemistry and material science. Its dual oxolane scaffold, coupled with a carbaldhyde functional group, imparts a high degree of reactivity and adaptability, making it a valuable scaffold for the development of novel bioactive molecules.

The nomenclature of this compound reflects its complex structural features. The prefix "2-(OXOLAN-2-YL)" indicates the presence of an oxolane ring attached to another oxolane unit at the 2-position, while the suffix "-OXOLANE-2-CARBALDEHYDE" highlights the presence of a carbaldhyde group at the 2-position of the second oxolane ring. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) guidelines, ensuring clarity and consistency in chemical communication.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE, making it more accessible for research purposes. The synthesis typically involves multi-step reactions, including cyclization and functional group transformations, which highlight the compound's synthetic utility. The ability to modify its structure further enhances its potential as a building block for drug discovery and material science applications.

The biological significance of 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE has been explored in several cutting-edge studies. Research has demonstrated its potential as an intermediate in the synthesis of bioactive molecules with antimicrobial and anti-inflammatory properties. The oxolane moiety is particularly interesting because it can mimic natural products and biological substrates, facilitating interactions with biological targets. Additionally, the carbaldhyde group is known for its ability to participate in various chemical reactions, including condensation reactions with amines and alcohols, which can lead to the formation of more complex derivatives.

In one notable study, 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE was used as a precursor in the development of novel inhibitors targeting bacterial enzymes involved in metabolic pathways. The compound's structural features allowed researchers to design molecules that could selectively inhibit these enzymes without affecting host cells. This approach aligns with the growing trend in drug discovery towards targeted therapies that minimize side effects and improve patient outcomes.

Another area where CAS No. 1822638-32-3 has shown promise is in materials science. The unique electronic properties of oxolane derivatives make them suitable candidates for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The dual oxolane scaffold of 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE contributes to its ability to exhibit desirable optical and electronic properties, making it a potential candidate for developing next-generation materials.

The compound's reactivity also makes it an attractive candidate for use in catalysis. Researchers have explored its role as a ligand or intermediate in various catalytic processes, including cross-coupling reactions and oxidation reactions. These applications highlight the compound's versatility beyond biological contexts and underscore its importance in synthetic chemistry.

Future research directions for 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE include further exploration of its biological activities and development of novel derivatives with enhanced properties. Advances in computational chemistry and molecular modeling are expected to play a crucial role in predicting and optimizing the structures of these derivatives for specific applications.

The integration of CAS No. 1822638-32-3 into drug discovery pipelines represents a significant step forward in harnessing nature-inspired molecular architectures for therapeutic purposes. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative solutions to complex medical challenges.

In conclusion, 2-(OXOLAN-2-YL)OXOLANE-2-CARBALDEHYDE is a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features, coupled with recent advancements in synthetic methodologies, position it as a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research progresses, we can expect to see even more innovative applications emerging from this promising chemical entity.